![molecular formula C20H21NO3 B252893 3-hydroxy-5-methyl-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one](/img/structure/B252893.png)
3-hydroxy-5-methyl-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one
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Overview
Description
3-hydroxy-5-methyl-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one, also known as Compound A, is a synthetic compound with potential therapeutic applications. It belongs to the class of indolinone derivatives and has been studied extensively for its pharmacological properties.
Mechanism of Action
The exact mechanism of action of 3-hydroxy-5-methyl-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one A is not fully understood. However, it has been shown to modulate various signaling pathways involved in inflammation and cancer such as NF-κB, MAPK, and PI3K/Akt. It also has been shown to activate the Nrf2/ARE pathway, which plays a critical role in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
This compound A has been shown to exhibit various biochemical and physiological effects in preclinical studies. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. It also has been shown to induce apoptosis in cancer cells and protect neurons against oxidative stress-induced damage.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-hydroxy-5-methyl-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one A is its high potency and selectivity for its target molecules. It also has good pharmacokinetic properties, which make it suitable for in vivo studies. However, one of the limitations of this compound A is its poor solubility in water, which can affect its bioavailability and limit its use in certain experimental settings.
Future Directions
There are several future directions for research on 3-hydroxy-5-methyl-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one A. One area of interest is its potential application in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential use in combination therapy with other anti-cancer drugs. Further studies are needed to elucidate the exact mechanism of action of this compound A and its potential therapeutic applications in various diseases.
Synthesis Methods
3-hydroxy-5-methyl-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one A can be synthesized using a multistep process involving the condensation of 2,4,5-trimethylbenzaldehyde with 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one followed by cyclization with isatin in the presence of a base. The final product is obtained after purification and characterization using various analytical techniques.
Scientific Research Applications
3-hydroxy-5-methyl-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1,3-dihydro-2H-indol-2-one A has been studied extensively for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. It has been shown to exhibit anti-inflammatory, anti-cancer, and neuroprotective effects in preclinical studies.
Properties
Molecular Formula |
C20H21NO3 |
---|---|
Molecular Weight |
323.4 g/mol |
IUPAC Name |
3-hydroxy-5-methyl-3-[2-oxo-2-(2,4,5-trimethylphenyl)ethyl]-1H-indol-2-one |
InChI |
InChI=1S/C20H21NO3/c1-11-5-6-17-16(7-11)20(24,19(23)21-17)10-18(22)15-9-13(3)12(2)8-14(15)4/h5-9,24H,10H2,1-4H3,(H,21,23) |
InChI Key |
WNJBQJOQYMNTPB-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C=C1)NC(=O)C2(CC(=O)C3=CC(=C(C=C3C)C)C)O |
Canonical SMILES |
CC1=CC2=C(C=C1)NC(=O)C2(CC(=O)C3=C(C=C(C(=C3)C)C)C)O |
Origin of Product |
United States |
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